Cas no 55011-26-2 (1-Butanol, 2,2'-oxybis-)

• Product Name: 1-Butanol, 2,2'-oxybis-
• CAS No: 55011-26-2
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 372362
• PubChem ID: 6453113
• Update Time: 2025-04-19

1-Butanol, 2,2'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2,2'-oxybis-
• 2-(1-hydroxybutan-2-yloxy)butan-1-ol
• 2,2'-oxybisbutan-1-ol
• 2,2'-oxydibutan-1-ol
• NS00058022
• EINECS 259-429-9
• DTXSID00970370
• SCHEMBL325804
• 55011-26-2
• 2,2'-Oxydi(butan-1-ol)

• Inchi： 1S/C8H18O3/c1-3-7(5-9)11-8(4-2)6-10/h7-10H,3-6H2,1-2H3
• InChI Key： YLGKTKNKMPOCBY-UHFFFAOYSA-N
• SMILES： O(C(CO)CC)C(CO)CC

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 0.6

Experimental Properties

• Density: 0.997
• Boiling Point: 268.1°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.451
• PSA: 49.69